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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220 Get Quote

Technical Support Center: Bomyl
Disclaimer: Bomyl is a highly toxic organophosphate insecticide. Its use is strictly regulated

and often restricted to licensed professionals due to its significant health and environmental

risks. The information provided here is for academic and research purposes only, assuming

use in a controlled laboratory setting with all appropriate safety precautions in place. Always

consult your institution's safety guidelines and relevant regulations before handling this

compound.

Frequently Asked Questions (FAQs)
Q1: What is Bomyl and what are its primary chemical properties?

Bomyl is the common name for the chemical dimethyl 3-(dimethoxyphosphinoyloxy)-2-

pentenedioate. It is a potent organophosphate insecticide and acaricide. As an

organophosphate, its mode of action is the inhibition of the acetylcholinesterase (AChE)

enzyme, which is critical for nerve function in both insects and mammals.

Key Properties of Bomyl:
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Property Value

Chemical Formula C9H15O8P

Molar Mass 282.19 g/mol

Appearance Colorless to yellowish-brown liquid

Solubility Soluble in water, acetone, and xylene

Vapor Pressure 1.6 x 10⁻⁴ mmHg at 25°C

Q2: My Bomyl solution appears to be degrading quickly. What are the common causes of

instability?

Bomyl is susceptible to degradation, particularly under certain environmental conditions. The

primary routes of degradation are hydrolysis and photodegradation.

Hydrolysis: The ester and phosphate bonds in Bomyl are prone to hydrolysis, a reaction with

water that breaks down the molecule. This process is significantly accelerated by the

presence of acids or bases.

Photodegradation: Exposure to ultraviolet (UV) light, such as from direct sunlight or certain

laboratory light sources, can also lead to the breakdown of the Bomyl molecule.

Temperature: Elevated temperatures can increase the rate of both hydrolysis and other

decomposition reactions.

Q3: How can I prepare a more stable stock solution of Bomyl for my experiments?

To improve the stability of your Bomyl stock solution, it is crucial to control the conditions of its

preparation and storage.

Recommended Solvents and Storage Conditions:
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Parameter Recommendation Rationale

Solvent
Anhydrous aprotic solvents

(e.g., Acetone, Acetonitrile)

Minimizes the availability of

water for hydrolysis.

pH Neutral (pH 7.0)

Bomyl is most stable at a

neutral pH. Acidic or alkaline

conditions catalyze hydrolysis.

Temperature -20°C

Low temperatures slow down

the rate of chemical

degradation.

Light Exposure
Amber vials or wrap in

aluminum foil

Protects the solution from

photodegradation.

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen)

Reduces the risk of oxidative

degradation.
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent experimental

results

Degradation of Bomyl stock or

working solutions.

1. Prepare fresh stock

solutions frequently. 2. Aliquot

stock solutions to avoid

repeated freeze-thaw cycles.

3. Always use freshly prepared

working solutions for each

experiment. 4. Verify the

concentration of the stock

solution periodically using an

appropriate analytical method

(e.g., HPLC).

Precipitate formation in the

solution

Use of a solvent in which

Bomyl has low solubility at

storage temperatures.

1. Ensure the chosen solvent

is appropriate for the desired

concentration and storage

temperature. 2. Gently warm

the solution to room

temperature and vortex before

use to ensure redissolution.

Discoloration of the solution
Degradation of Bomyl or

contamination of the solvent.

1. Discard the solution

immediately. 2. Use high-

purity, anhydrous solvents for

solution preparation. 3. Ensure

all glassware is thoroughly

cleaned and dried before use.

Experimental Protocols
Protocol 1: Preparation of a Stable Bomyl Stock Solution (10 mM)

Materials:

Bomyl (analytical standard)

Anhydrous acetone (HPLC grade)
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Inert gas (Argon or Nitrogen)

2 mL amber glass vials with PTFE-lined caps

Micropipettes

Procedure:

Allow the Bomyl standard to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

In a fume hood, weigh out 2.82 mg of Bomyl.

Dissolve the weighed Bomyl in 1.0 mL of anhydrous acetone to obtain a 10 mM stock

solution.

Vortex the solution until the Bomyl is completely dissolved.

Purge the headspace of the vial with an inert gas (Argon or Nitrogen) before sealing the cap

tightly.

Wrap the vial in parafilm to further prevent moisture ingress.

Store the stock solution at -20°C.
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Caption: Workflow for the preparation and use of Bomyl solutions.
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Caption: Factors contributing to the degradation of Bomyl.
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[https://www.benchchem.com/product/b091220#improving-the-stability-of-bomyl-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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